Cas no 336-63-0 (Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester)
336-63-0 structure
Product Name:Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester
CAS No:336-63-0
MF:C6H2F10O2
MW:296.062917232513
CID:1459307
PubChem ID:71361101
Update Time:2025-04-20
Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester
- 2,2,2-trifluoroethyl 2,2,3,3,4,4,4-heptafluorobutanoate
- 336-63-0
- 2,2,2-Trifluoroethyl heptafluorobutanoate
- DTXSID20784855
-
- Inchi: 1S/C6H2F10O2/c7-3(8,9)1-18-2(17)4(10,11)5(12,13)6(14,15)16/h1H2
- InChI Key: JWRXTBNNEURXGU-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C(C(=O)OCC(F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 295.98951092g/mol
- Monoisotopic Mass: 295.98951092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
336-63-0 (Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester) Related Products
- 336-59-4(Heptafluorobutyric Anhydride)
- 356-24-1(Methyl heptafluorobutyrate)
- 424-40-8(Diethyl hexafluoroglutarate)
- 14312-89-1(Methyl perfluoroheptanoate)
- 56554-52-0(methyl perfluorododecanoate)
- 356-27-4(Ethyl Perfluorobutyrate)
- 377-71-9(diethyl tetrafluorosuccinate)
- 51502-45-5(Methyl Perfluorononanoate)
- 376-27-2(Methyl perfluorooctanoate)
- 376-68-1(hexafluorooxane-2,6-dione)
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